Cas no 60160-03-4 (9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid)
60160-03-4 structure
Product name:9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
- SCHEMBL3724888
- DB-296935
- 60160-03-4
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- Inchi： InChI=1S/C14H10N2O4/c17-6-7-4-5-10(18)13-11(7)15-9-3-1-2-8(14(19)20)12(9)16-13/h1-5,17-18H,6H2,(H,19,20)
- InChI Key： WKGBHOYXBXSWRI-UHFFFAOYSA-N
- SMILES： OCc1ccc(O)c2nc3c(cccc3nc12)C(O)=O
Computed Properties
- Exact Mass: 270.06405680Da
- Monoisotopic Mass: 270.06405680Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 0.9
9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid Related Literature
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Thamina Akther,Carl Redshaw,Takehiko Yamato Mater. Chem. Front., 2021,5, 2173-2200
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Mikaël Kepenekian,Vincent Robert,Corentin Boilleau,Jean-Paul Malrieu Phys. Chem. Chem. Phys., 2012,14, 1381-1388
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Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
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Chandra B. KC,Kei Ohkubo,Paul A. Karr,Francis D'Souza Chem. Commun., 2013,49, 7614-7616
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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Franciszek Sączewski,Anita Kornicka,Zdzisław Brzozowski Green Chem., 2006,8, 647-656
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
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Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641
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